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Compound of Interest

Compound Name: Bisphenol A-13C12

Cat. No.: B564797

In-Depth Technical Guide: Bisphenol A-*3*Ci2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Bisphenol A-13Ci12 (BPA-13C12), an
isotopically labeled compound crucial for the accurate quantification of Bisphenol A (BPA) in
various matrices. This document outlines its core properties, details a common experimental
protocol for its use, and illustrates the key signaling pathways affected by BPA exposure.

Core Properties of Bisphenol A-*3Ci12

Bisphenol A-13C12 is a stable isotope-labeled form of Bisphenol A, where the twelve carbon
atoms in the two phenyl rings are replaced with the carbon-13 isotope. This labeling makes it
an ideal internal standard for analytical quantification, particularly in mass spectrometry-based
methods, as it shares identical physicochemical properties with the unlabeled analyte but is
distinguishable by its higher mass.
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Property Value

CAS Number 263261-65-0

Molecular Formula C313C12H1602

Molecular Weight 240.20 g/mol
Appearance White to light yellow solid

2,2-Bis(4-hydroxyphenyl-13Cs)propane, 4,4'-
Synonyms ) ]
Isopropylidenediphenol-13Ci2

Experimental Protocol: Quantification of Bisphenol
A in Human Plasma using BPA-3Ca2

A common application for BPA-13C12 is in isotope dilution mass spectrometry for the accurate
measurement of BPA in biological samples. The following is a generalized workflow for the
quantification of BPA in human plasma.
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Fig. 1. Experimental workflow for BPA quantification.

This workflow outlines the key steps for sample preparation and analysis.[1][2] The use of an
isotopically labeled internal standard like BPA-13C12 is critical for correcting for matrix effects
and variations in sample processing and instrument response, thereby ensuring high accuracy
and precision in the final quantification.[3][4][5]

Signaling Pathways Modulated by Bisphenol A

Bisphenol A is a well-documented endocrine-disrupting chemical that exerts its effects by
mimicking natural hormones, primarily estrogen.[6][7] It can interact with various receptors and
modulate multiple downstream signaling pathways, leading to a range of cellular responses.[8]
[91[10]
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Fig. 2: BPA's interaction with estrogen signaling pathways.

As illustrated, BPA can initiate both genomic and non-genomic signaling cascades.[11] In the
genomic pathway, BPA binds to nuclear estrogen receptors (ERa and ER[), which then
translocate to the nucleus, bind to estrogen response elements on DNA, and alter the
transcription of target genes.[11] In the non-genomic pathway, BPA can activate membrane-
associated receptors like GPER, leading to the rapid activation of intracellular signaling
cascades such as PI3K/Akt and MAPK/ERK.[9][11] These pathways are crucial regulators of
cell proliferation, survival, and migration, and their dysregulation by BPA is linked to various
pathologies.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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